Samarium trihydride
Samarium trihydride
Samarium atom is a lanthanoid atom and a f-block element atom.
Samarium has been used in trials studying the treatment and prevention of Pain, Cancer, Metastasis, Prostate Cancer, and Metastatic Osteosarcoma, among others.
samarium is a mineral.
An element of the rare earth family of metals. It has the atomic symbol Sm, atomic number 62, and atomic weight 150.36. The oxide is used in the control rods of some nuclear reactors.
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Samarium has been used in trials studying the treatment and prevention of Pain, Cancer, Metastasis, Prostate Cancer, and Metastatic Osteosarcoma, among others.
samarium is a mineral.
An element of the rare earth family of metals. It has the atomic symbol Sm, atomic number 62, and atomic weight 150.36. The oxide is used in the control rods of some nuclear reactors.
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Brand Name:
Vulcanchem
CAS No.:
13598-53-3
VCID:
VC20987132
InChI:
InChI=1S/Sm
SMILES:
[H-].[H-].[H-].[Sm+3]
Molecular Formula:
Sm
Molecular Weight:
150.4 g/mol
Samarium trihydride
CAS No.: 13598-53-3
Cat. No.: VC20987132
Molecular Formula: Sm
Molecular Weight: 150.4 g/mol
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Specification
| Description | Samarium atom is a lanthanoid atom and a f-block element atom. Samarium has been used in trials studying the treatment and prevention of Pain, Cancer, Metastasis, Prostate Cancer, and Metastatic Osteosarcoma, among others. samarium is a mineral. An element of the rare earth family of metals. It has the atomic symbol Sm, atomic number 62, and atomic weight 150.36. The oxide is used in the control rods of some nuclear reactors. See also: ... View More ... |
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| CAS No. | 13598-53-3 |
| Molecular Formula | Sm |
| Molecular Weight | 150.4 g/mol |
| IUPAC Name | samarium |
| Standard InChI | InChI=1S/Sm |
| Standard InChI Key | KZUNJOHGWZRPMI-UHFFFAOYSA-N |
| SMILES | [H-].[H-].[H-].[Sm+3] |
| Canonical SMILES | [Sm] |
| Boiling Point | 1794 °C |
| Colorform | Silvery metal; rhombohedral |
| Melting Point | 1072 °C |
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